![molecular formula C5H2BrNS B6227761 4-Bromo-2-ethynyl-1,3-thiazole CAS No. 2284094-92-2](/img/no-structure.png)
4-Bromo-2-ethynyl-1,3-thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-bromo-2-ethynyl-1,3-thiazole” is a chemical compound with the molecular formula C5H2BrNS . It is a derivative of thiazole, a five-membered heterocyclic compound that contains sulfur and nitrogen .
Molecular Structure Analysis
The thiazole ring in “this compound” is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton .Chemical Reactions Analysis
Thiazole compounds, including “this compound”, can undergo various chemical reactions due to their aromaticity. The ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-ethynyl-1,3-thiazole involves the reaction of 2-ethynylthiophene with bromine to form 4-bromo-2-ethynylthiophene, which is then reacted with sulfur to form 4-bromo-2-ethynyl-1,3-thiazole.", "Starting Materials": [ "2-ethynylthiophene", "bromine", "sulfur" ], "Reaction": [ "Step 1: 2-ethynylthiophene is reacted with bromine in the presence of a catalyst such as iron to form 4-bromo-2-ethynylthiophene.", "Step 2: 4-bromo-2-ethynylthiophene is then reacted with sulfur in the presence of a base such as sodium hydroxide to form 4-bromo-2-ethynyl-1,3-thiazole." ] } | |
CAS RN |
2284094-92-2 |
Molecular Formula |
C5H2BrNS |
Molecular Weight |
188.05 g/mol |
IUPAC Name |
4-bromo-2-ethynyl-1,3-thiazole |
InChI |
InChI=1S/C5H2BrNS/c1-2-5-7-4(6)3-8-5/h1,3H |
InChI Key |
FMXJUEWQEOSIGR-UHFFFAOYSA-N |
Canonical SMILES |
C#CC1=NC(=CS1)Br |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.